![molecular formula C16H13Cl2NO3S B4111973 2-({[(2,6-dichlorobenzyl)thio]acetyl}amino)benzoic acid](/img/structure/B4111973.png)
2-({[(2,6-dichlorobenzyl)thio]acetyl}amino)benzoic acid
Overview
Description
2-({[(2,6-dichlorobenzyl)thio]acetyl}amino)benzoic acid is a chemical compound that belongs to the family of non-steroidal anti-inflammatory drugs (NSAIDs). It is also known as Diclofenac thioester or Diclofenac sulfide. This compound has been widely used in scientific research due to its anti-inflammatory, analgesic, and antipyretic properties.
Scientific Research Applications
2-({[(2,6-dichlorobenzyl)thio]acetyl}amino)benzoic acid has been widely used in scientific research due to its anti-inflammatory, analgesic, and antipyretic properties. It has been used in studies related to pain management, inflammation, and fever. It has also been used in studies related to the treatment of various diseases such as rheumatoid arthritis, osteoarthritis, and ankylosing spondylitis.
Mechanism of Action
The mechanism of action of 2-({[(2,6-dichlorobenzyl)thio]acetyl}amino)benzoic acid is not fully understood. However, it is believed that it works by inhibiting the production of prostaglandins, which are responsible for inflammation, pain, and fever. It does this by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory, analgesic, and antipyretic effects. It has been shown to reduce inflammation by inhibiting the production of prostaglandins. It has also been shown to reduce pain by inhibiting the activity of COX enzymes, which are responsible for the production of prostaglandins. Additionally, it has been shown to reduce fever by inhibiting the production of prostaglandins in the hypothalamus.
Advantages and Limitations for Lab Experiments
The advantages of using 2-({[(2,6-dichlorobenzyl)thio]acetyl}amino)benzoic acid in lab experiments include its anti-inflammatory, analgesic, and antipyretic properties, which make it useful for studying pain, inflammation, and fever. Additionally, it is a well-established compound that has been widely used in scientific research. The limitations of using this compound in lab experiments include its potential toxicity and the need for careful handling and disposal.
Future Directions
There are several future directions for research on 2-({[(2,6-dichlorobenzyl)thio]acetyl}amino)benzoic acid. One direction is to investigate its potential use in the treatment of other diseases such as cancer and Alzheimer's disease. Another direction is to investigate its potential use in combination with other drugs to enhance its therapeutic effects. Additionally, future research could focus on developing new synthesis methods for this compound that are more efficient and environmentally friendly.
Properties
IUPAC Name |
2-[[2-[(2,6-dichlorophenyl)methylsulfanyl]acetyl]amino]benzoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13Cl2NO3S/c17-12-5-3-6-13(18)11(12)8-23-9-15(20)19-14-7-2-1-4-10(14)16(21)22/h1-7H,8-9H2,(H,19,20)(H,21,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PONYFNURWSZVPA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)O)NC(=O)CSCC2=C(C=CC=C2Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13Cl2NO3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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